Cas no 21553-94-6 (2H-1-Benzothiopyran-2-one, 4-methyl-)

• Product Name: 2H-1-Benzothiopyran-2-one, 4-methyl-
• CAS No: 21553-94-6
• MF: C₁₀H₈OS
• MW: 176.234921455383
• CID: 238812
• PubChem ID: 12483587
• Update Time: 2025-04-19

2H-1-Benzothiopyran-2-one, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzothiopyran-2-one, 4-methyl-
• 4-methylthiochromen-2-one
• DTXSID70499942
• SCHEMBL10619559
• 4-Methyl-2H-1-benzothiopyran-2-one
• 21553-94-6
• 4-methyl-thiochromen-2-one
• 4-methyl-2H-thiochromen-2-one

• Inchi： 1S/C10H8OS/c1-7-6-10(11)12-9-5-3-2-4-8(7)9/h2-6H,1H3
• InChI Key： SSOKTMRVDDCVEU-UHFFFAOYSA-N
• SMILES： S1C(C=C(C)C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 176.02964
• Monoisotopic Mass: 176.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromenes